Cas no 188106-83-4 (2-(4-hydroxyphenyl)-1H-1,3-benzodiazole-7-carboxamide)

• Product Name: 2-(4-hydroxyphenyl)-1H-1,3-benzodiazole-7-carboxamide
• CAS No: 188106-83-4
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 115205
• PubChem ID: 135546482
• Update Time: 2025-05-26

2-(4-hydroxyphenyl)-1H-1,3-benzodiazole-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-7-carboxamide,2-(4-hydroxyphenyl)-
• 2-(4-Hydroxyphenyl)-1H-benzimidazole-7-carboxamide
• 2-(4-oxocyclohexa-2,5-dien-1-ylidene)-1,3-dihydrobenzimidazole-4-carboxamide
• NU 1085
• 2-(4-hydroxyphenyl)-3H-benzo[d]imidazole-4-carboxamide
• CHEBI:318503
• CHEMBL131719
• CTK8D3864
• PB29814
• SureCN2149454
• SureCN423551
• 2-(4-Hydroxyphenyl)-1h-benzo[d]imidazole-7-carboxamide
• 2-(4-hydroxyphenyl)-1H-1,3-benzodiazole-7-carboxamide
• 2-(4-Hydroxyphenyl)-1h-Benzimidazole-4-Carboxamide
• NU1085; NU-1085
• 2-(4-hydroxyphenyl)benzimidazole-4-carboxamide
• NU3
• AKOS015854418
• Q27463943
• 2-(4'-hydroxyphenyl)-1H-benzimidazole-4-carboxamide
• BCP24072
• 2-(4-Oxocyclohexa-2,5-dien-1-ylidene)-2,3-dihydro-1H-benzimidazole-4-carboxamide
• GFPKGGHQXHFLMU-UHFFFAOYSA-N
• DTXSID40431617
• A4158
• 2-(4'-Hydroxyphenyl)-1-H-benzimidazole-4-carboxamide
• BDBM50093374
• P11097
• 188106-83-4
• 1H-Benzimidazole-4-carboxamide, 2-(4-hydroxyphenyl)-
• 1H-Benzimidazole-7-carboxamide, 2-(4-hydroxyphenyl)-
• 4c35
• NU1085
• SCHEMBL423551
• KOUGHMOSYJCJLE-UHFFFAOYSA-N
• 2-(4-Hydroxy-phenyl)-1H-benzoimidazole-4-carboxylic acid amide
• BS-21997
• FT-0749395
• 2-(4-Hydroxyphenyl)benzamidazole-4-carboxamide
• GLXC-04484

• Inchi： 1S/C14H11N3O2/c15-13(19)10-2-1-3-11-12(10)17-14(16-11)8-4-6-9(18)7-5-8/h1-7,18H,(H2,15,19)(H,16,17)
• InChI Key： KOUGHMOSYJCJLE-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1=NC2C(C(N)=O)=CC=CC=2N1

Computed Properties

• Exact Mass: 253.08523
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 626.2±61.0 °C at 760 mmHg
• Flash Point: 332.5±33.2 °C
• Refractive Index: 1.745
• PSA: 92
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

2-(4-hydroxyphenyl)-1H-1,3-benzodiazole-7-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-(4-hydroxyphenyl)-1H-1,3-benzodiazole-7-carboxamide

Introduction to 2-(4-hydroxyphenyl)-1H-1,3-benzodiazole-7-carboxamide (CAS No. 188106-83-4)

2-(4-hydroxyphenyl)-1H-1,3-benzodiazole-7-carboxamide, identified by its Chemical Abstracts Service (CAS) number 188106-83-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a benzodiazole core structure linked to a hydroxyphenyl group and a carboxamide moiety, has garnered attention due to its potential biological activities and structural features that make it a valuable scaffold for drug development.

The benzodiazole moiety is a well-known pharmacophore in medicinal chemistry, widely recognized for its role in central nervous system (CNS) modulation. Compounds containing this scaffold are often investigated for their anxiolytic, sedative, and muscle relaxant properties. The presence of the 4-hydroxyphenyl group in 2-(4-hydroxyphenyl)-1H-1,3-benzodiazole-7-carboxamide introduces additional functional diversity, which can influence both the solubility and bioavailability of the compound. The carboxamide group further enhances the molecule's potential for interactions with biological targets, making it an attractive candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. Studies have suggested that the hydroxyl group in the 4-hydroxyphenyl ring may participate in hydrogen bonding interactions with biological targets, while the benzodiazole core itself can engage in π-stacking and other non-covalent interactions. These features make 2-(4-hydroxyphenyl)-1H-1,3-benzodiazole-7-carboxamide a promising candidate for developing novel therapeutic agents.

In the context of drug discovery, the structural flexibility offered by the benzodiazole scaffold allows for modifications at various positions, enabling fine-tuning of biological activity. For instance, substituents at the 5-position or 7-position of the benzodiazole ring can significantly alter pharmacokinetic properties. The carboxamide group at the 7-position not only contributes to metabolic stability but also provides a site for further derivatization, allowing chemists to explore new chemical space.

One of the most exciting areas of research involving 2-(4-hydroxyphenyl)-1H-1,3-benzodiazole-7-carboxamide is its potential as an intermediate in the synthesis of more complex molecules. Researchers have been exploring its utility in constructing hybrid compounds that combine the benefits of multiple pharmacophores. For example, linking this scaffold to other bioactive units could lead to compounds with enhanced therapeutic profiles.

The synthesis of 2-(4-hydroxyphenyl)-1H-1,3-benzodiazole-7-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired structure efficiently. These techniques not only improve yield but also minimize unwanted byproducts, ensuring high purity for subsequent biological testing.

Biological evaluation of 2-(4-hydroxyphenyl)-1H-1,3-benzodiazole-7-carboxamide has revealed several intriguing findings. Initial studies have shown that this compound exhibits moderate affinity for certain CNS receptors, suggesting potential therapeutic applications similar to those of classical benzodiazepines but with distinct differences due to its unique substitution pattern. Additionally, preliminary toxicology studies indicate that it is well-tolerated at tested doses, although further extensive safety evaluations are necessary before considering clinical translation.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs have been derived from natural products or their analogs due to their inherent biological activity and structural complexity. The benzodiazole scaffold itself has its roots in natural products like valerian root and certain mushrooms. By leveraging such scaffolds and modifying them through rational drug design principles, researchers can develop novel compounds with improved efficacy and reduced side effects.

Future directions for research on 2-(4-hydroxyphenyl)-1H-1,3-benzodiazole-7-carboxamide include exploring its interactions with various enzymes and receptors using high-throughput screening technologies. Additionally, investigating its pharmacokinetic properties will be crucial for understanding how it behaves within living systems. Collaborative efforts between synthetic chemists and biologists will be essential to unlock its full potential as a therapeutic agent.

In conclusion,2-(4-hydroxyphenyl)-1H-1,3-benzodiazole-7-carboxamide (CAS No. 188106-83-4) represents an exciting opportunity in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a well-established CNS pharmacophore with additional functional groups makes it a versatile scaffold for drug development. Continued investigation into this compound will likely yield valuable insights into new therapeutic strategies and contribute to addressing unmet medical needs.